4-[(ethylsulfonyl)(methyl)amino]-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 4-[ethylsulfonyl(methyl)amino]-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C17H20N2O4S/c1-4-24(21,22)19(2)15-9-5-13(6-10-15)17(20)18-14-7-11-16(23-3)12-8-14/h5-12H,4H2,1-3H3,(H,18,20)
• InChI Key: YEHRPSIYSYQYEC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

4-[(ethylsulfonyl)(methyl)amino]-N-(4-methoxyphenyl)benzamide, also known as EMA401, is a small molecule drug that has been studied for its potential use in pain management. This compound has been shown to have promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

4-[(ethylsulfonyl)(methyl)amino]-N-(4-methoxyphenyl)benzamide works by blocking the activity of a specific receptor in the nervous system called the angiotensin II type 2 receptor. This receptor is involved in the transmission of pain signals, and blocking its activity can reduce the sensation of pain. 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methoxyphenyl)benzamide has been shown to be selective for this receptor, meaning that it does not affect other receptors in the body.
Biochemical and Physiological Effects:
4-[(ethylsulfonyl)(methyl)amino]-N-(4-methoxyphenyl)benzamide has been shown to have a number of biochemical and physiological effects in animal models and humans. In addition to reducing pain, the drug has been shown to reduce inflammation and improve nerve function. It has also been shown to have a favorable safety profile, with few side effects reported in clinical trials.

Advantages and Limitations for Lab Experiments

4-[(ethylsulfonyl)(methyl)amino]-N-(4-methoxyphenyl)benzamide has several advantages for use in lab experiments. It is a small molecule drug, which makes it easy to synthesize and modify for research purposes. It has also been shown to be effective in animal models of neuropathic pain, which makes it a useful tool for studying the mechanisms of pain transmission. However, one limitation is that 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methoxyphenyl)benzamide is not selective for the angiotensin II type 2 receptor in all species, which may limit its usefulness in certain animal models.

Future Directions

There are several future directions for research on 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methoxyphenyl)benzamide. One area of interest is the potential use of the drug in combination with other pain medications to improve pain management. Another area of interest is the development of new compounds that are more selective for the angiotensin II type 2 receptor, which may improve the efficacy and safety of this class of drugs. Additionally, further research is needed to better understand the mechanisms of action of 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methoxyphenyl)benzamide and its potential for use in other conditions beyond neuropathic pain.

Synthesis Methods

The synthesis of 4-[(ethylsulfonyl)(methyl)amino]-N-(4-methoxyphenyl)benzamide involves several steps, including the reaction of 4-aminobenzamide with ethylsulfonylmethylamine and subsequent reactions with other compounds to form the final product. The process is complex and requires careful attention to detail to ensure a high yield and purity of the final product.

Scientific Research Applications

4-[(ethylsulfonyl)(methyl)amino]-N-(4-methoxyphenyl)benzamide has been studied extensively for its potential use in pain management. It has been shown to be effective in animal models of neuropathic pain, and clinical trials have demonstrated its safety and efficacy in humans. The drug works by targeting a specific receptor in the nervous system, which is involved in the transmission of pain signals.